Cas no 13453-70-8 (Lithium bromide)

• Product Name: Lithium bromide
• CAS No: 13453-70-8
• MF: BrH₂LiO
• MW: 104.860279560089
• MDL: MFCD00149763
• CID: 93397
• Update Time: 2025-07-23

Lithium bromide Chemical and Physical Properties

Names and Identifiers

• Lithium bromide
• Lithium bromide anhydrous
• lithium halide
• Lithiumbromidewhitepowder
• Lithium Bromide Hydrate
• LiBrnH2O
• Lithium Bromide n-Hydrate
• LITHIUM BROMIDE HYDRATE, 99

• MDL： MFCD00149763
• Inchi： 1S/BrH.Li.H2O/h1H;;1H2/q;+1;/p-1
• InChI Key： IPLONMMJNGTUAI-UHFFFAOYSA-M
• SMILES： [Br-].O.[Li+]

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White granular crystals
• Solubility: Not determined

Lithium bromide Security Information

• Hazard Category Code： 22
• Safety Instruction： 22-24/25

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Lithium bromide

Professional Introduction to Lithium Bromide (CAS No. 13453-70-8)

Lithium bromide, chemically designated as Lithium bromide with the molecular formula LiBr, is a compound of significant interest in the field of chemical and pharmaceutical research. Its CAS number, CAS No. 13453-70-8, uniquely identifies it in the global chemical registry, underscoring its importance in various industrial and scientific applications. This introduction delves into the compound's properties, applications, and recent advancements in research that highlight its potential in modern science.

The molecular structure of Lithium bromide consists of lithium ions (Li⁺) and bromide ions (Br⁻), arranged in an ionic lattice. This arrangement contributes to its high melting point (430 °C) and boiling point (1340 °C), making it a stable compound under a wide range of temperatures. The compound is highly soluble in water, which enhances its utility in various solvation processes and as a desiccant in air conditioning systems.

In the realm of pharmaceuticals, Lithium bromide has garnered attention for its potential therapeutic applications. Recent studies have explored its role as an intermediate in the synthesis of more complex lithium-based pharmaceuticals. The compound's ability to interact with biological systems has prompted researchers to investigate its effects on neurological disorders. For instance, preliminary research suggests that lithium compounds may influence neurotransmitter release, which could have implications for treating conditions such as bipolar disorder and depression.

Beyond pharmaceuticals, Lithium bromide finds extensive use in industrial applications. One of its most notable uses is as a desiccant due to its hygroscopic nature, where it effectively absorbs moisture from gases and liquids. This property makes it invaluable in refrigeration systems and air separation plants. Additionally, it serves as a key component in molten salt systems used in solar thermal energy storage, where its high heat capacity aids in efficient energy management.

The compound's role in energy storage has been further explored with the advent of newer research methodologies. Studies have demonstrated that Lithium bromide can be integrated into flow batteries, enhancing their performance and longevity. The ability of LiBr to undergo reversible electrochemical reactions makes it a promising candidate for next-generation energy storage solutions. These advancements align with global efforts to transition towards renewable energy sources, emphasizing the compound's versatility and importance.

In environmental science, Lithium bromide has been investigated for its potential use in carbon capture technologies. Its interaction with carbon dioxide could facilitate more efficient sequestration methods, contributing to efforts aimed at mitigating climate change. Such applications underscore the compound's multifaceted role across different scientific disciplines.

The synthesis of Lithium bromide typically involves the reaction between lithium hydroxide or lithium carbonate with hydrobromic acid under controlled conditions. Recent improvements in synthetic methodologies have enhanced the purity and yield of LiBr production, making it more accessible for research and industrial purposes. These advancements reflect the ongoing commitment to refining chemical processes for greater efficiency and sustainability.

Economic considerations also play a significant role in the utilization of Lithium bromide. As demand for lithium-based products grows due to their applications in batteries and pharmaceuticals, the market for LiBr has expanded accordingly. Manufacturers are continually exploring cost-effective production methods while maintaining high standards of quality and safety. This balance is crucial for ensuring that LiBr remains a viable option for various industries.

The future prospects of Lithium bromide are bright, with ongoing research uncovering new potential applications and refining existing ones. As scientists delve deeper into the properties of this compound, we can expect further innovations that will expand its utility across multiple sectors. The intersection of chemistry, physics, and environmental science continues to drive advancements that position LiBr as a cornerstone material in modern research.